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Introduction
Dimethylglyoxime (DMG), a dioxime derivative of butane-2,3-dione, is an organic compound

of significant interest in analytical and coordination chemistry.[1][2] Its chemical formula is

CH₃C(NOH)C(NOH)CH₃, often abbreviated as dmgH₂ for the neutral form and dmgH⁻ for the

anionic form.[1][3] First recognized for its high selectivity as a reagent for transition metals by

Lev Aleksandrovich Chugaev, DMG has become an indispensable tool for the qualitative and

quantitative analysis of metal ions, most notably nickel and palladium.[2][4][5] This guide

provides a comprehensive overview of the physical and chemical properties of

dimethylglyoxime, detailed experimental protocols for its synthesis and application, and visual

representations of key chemical processes.

Physical Properties
Dimethylglyoxime is a colorless or white crystalline solid.[4] It is generally odorless and exists

as a white to off-white powder.[4][6][7] The crystal structure of dimethylglyoxime has been

determined to be triclinic, with molecules forming chains linked by hydrogen bonds.[8][9]
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Property Value References

Molecular Formula C₄H₈N₂O₂ [4][10]

Molar Mass 116.120 g·mol⁻¹ [1][3]

Appearance
White/Off-White Crystalline

Powder
[1][4][6]

Melting Point 240-241 °C (decomposes) [1][3][11][12]

Density 1.37 g/cm³ [1][3]

Solubility in Water Low / Insoluble [1][3][4][13]

Solubility in Organic Solvents
Soluble in ethanol, methanol,

acetone, ether, and pyridine.
[4][11][13]

pKa 10.60 (at 25°C) [14][15]

Vapor Pressure 0.00069 mmHg [16]

Chemical Properties and Reactivity
The chemical behavior of dimethylglyoxime is dominated by the two oxime functional groups,

which confer its ability to act as a weak acid and an exceptional chelating agent.[6][10]

Acidity
Dimethylglyoxime is a dibasic acid, capable of losing one or both of its oxime protons to form

the dmgH⁻ and dmg²⁻ anions, respectively.[9]

Coordination Chemistry
As a bidentate ligand, dimethylglyoxime uses the two nitrogen atoms of its oxime groups to

coordinate with a single central metal ion, forming a stable five-membered ring structure known

as a chelate.[4][10] This chelating ability is the foundation of its use in analytical chemistry.[10]

Reaction with Nickel: The most prominent reaction of dimethylglyoxime is with nickel(II) ions

in a slightly ammoniacal solution. This reaction produces a vibrant, insoluble red precipitate of

nickel(II) bis(dimethylglyoximate), [Ni(dmgH)₂].[5][10] This reaction is highly sensitive and
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specific, making it a reliable method for both the qualitative detection and quantitative

gravimetric analysis of nickel.[10][17][18] The exceptional stability of the nickel-DMG complex

is attributed to its square planar geometry and strong intramolecular hydrogen bonds.[4]

The reaction is as follows: Ni²⁺ + 2 C₄H₈N₂O₂ → Ni(C₄H₇N₂O₂)₂↓ (red precipitate) + 2H⁺[5][18]

Reaction with Other Metal Ions: Dimethylglyoxime also forms precipitates with other metal

ions. With palladium(II) in an acidic solution, it forms a yellow precipitate.[5][10] It can also be

used to detect copper (blue precipitate), cobalt (brown precipitate), and bismuth (yellow

precipitate).[13]

Experimental Protocols
Synthesis of Dimethylglyoxime
The synthesis of dimethylglyoxime can be achieved from butanone (methyl ethyl ketone)

through a two-step process involving the formation of biacetyl monoxime as an intermediate.[1]

[19]

Methodology:

Preparation of Biacetyl Monoxime: Butanone is reacted with ethyl nitrite in the presence of

an acid catalyst (e.g., hydrochloric acid) to form biacetyl monoxime. The product can be

isolated by distillation.[1][19]

Formation of Dimethylglyoxime: The biacetyl monoxime is then reacted with a solution of

sodium hydroxylamine monosulfonate. Dimethylglyoxime crystallizes from the cold solution

and can be collected by filtration.[1][19] The crystals are washed with cold water to remove

any sulfate impurities. The resulting product is typically a pure white solid that does not

require further recrystallization.[19]

Gravimetric Determination of Nickel using
Dimethylglyoxime
This protocol outlines the quantitative precipitation of nickel from a solution.

Methodology:
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Sample Preparation: A known weight of the nickel-containing sample is dissolved in an

appropriate acid (e.g., nitric acid).[20][21] Any interfering ions, such as iron(III), are masked

by adding citric or tartaric acid.[20][22] The solution is then diluted with distilled water.[23]

Precipitation: The solution is heated to approximately 60-80°C.[23][24] A 1% alcoholic

solution of dimethylglyoxime is added, followed by the slow, dropwise addition of dilute

ammonia solution until the solution is slightly alkaline (pH 5-9) and the characteristic red

precipitate of nickel(II) bis(dimethylglyoximate) forms.[20][22][24]

Digestion of the Precipitate: The beaker containing the precipitate is placed on a water bath

for about 30 minutes to encourage the formation of larger, more easily filterable particles.[22]

[25]

Filtration and Washing: The precipitate is collected by filtration through a pre-weighed

sintered glass crucible or ashless filter paper.[22][23] The precipitate is washed with cold

distilled water until the washings are free of chloride ions (tested with silver nitrate solution).

[21]

Drying and Weighing: The crucible with the precipitate is dried in an oven at 110-120°C until

a constant weight is achieved.[24][25][26]

Calculation: The weight of the nickel in the sample can be calculated from the weight of the

[Ni(C₄H₇N₂O₂)₂] precipitate using the gravimetric factor (mass of Ni / molar mass of

Ni(dmgH)₂).[23]
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Caption: Synthetic pathway of Dimethylglyoxime.
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Caption: Workflow for gravimetric determination of nickel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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